Cas no 136176-46-0 (Sodium 7-chloroperfluoroheptanoate)

• Product Name: Sodium 7-chloroperfluoroheptanoate
• CAS No: 136176-46-0
• MF: C₇ClF₁₂NaO₂
• MW: 402.497314453125
• CID: 5043553
• Update Time: 2025-10-31

Sodium 7-chloroperfluoroheptanoate Chemical and Physical Properties

Names and Identifiers

• Sodium 7-chloroperfluoroheptanoate
• 7-CHLORODODECAFLUOROHEPTANOIC ACID SODIUM SALT
• sodium 7-chloro-2,2,3,3,4,4,5,5,6,6,7,7-dodecafluoroheptanoate
• sodium;7-chloro-2,2,3,3,4,4,5,5,6,6,7,7-dodecafluoroheptanoate

• Inchi： 1S/C7HClF12O2.Na/c8-7(19,20)6(17,18)5(15,16)4(13,14)3(11,12)2(9,10)1(21)22;/h(H,21,22);/q;+1/p-1
• InChI Key： ZWFWMVXZORZWHI-UHFFFAOYSA-M
• SMILES： ClC(C(C(C(C(C(C(=O)[O-])(F)F)(F)F)(F)F)(F)F)(F)F)(F)F.[Na+]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 464
• Topological Polar Surface Area: 40.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids

Additional information on Sodium 7-chloroperfluoroheptanoate

Recent Advances in the Study of Sodium 7-chloroperfluoroheptanoate (CAS: 136176-46-0) in Chemical and Biomedical Applications

Sodium 7-chloroperfluoroheptanoate (CAS: 136176-46-0) is a fluorinated surfactant that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including biomedicine, materials science, and environmental chemistry. This research brief aims to provide an overview of the latest studies and developments related to this compound, highlighting its synthesis, characterization, and potential uses.

Recent research has focused on the synthesis and optimization of Sodium 7-chloroperfluoroheptanoate, with particular emphasis on improving yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound, ensuring its structural integrity and consistency. These studies have laid the groundwork for further exploration of its applications.

In the biomedical field, Sodium 7-chloroperfluoroheptanoate has shown promise as a potential therapeutic agent. Preliminary studies suggest that its unique fluorinated structure may enable it to interact with biological membranes in novel ways, opening up possibilities for drug delivery systems and targeted therapies. Researchers are particularly interested in its ability to enhance the solubility and bioavailability of poorly water-soluble drugs, which could revolutionize pharmaceutical formulations.

Environmental applications of Sodium 7-chloroperfluoroheptanoate have also been a focal point of recent studies. Due to its surfactant properties, it has been investigated for use in remediation technologies aimed at breaking down persistent organic pollutants. However, concerns about its environmental persistence and potential toxicity have prompted researchers to explore biodegradable alternatives and assess its ecological impact more thoroughly.

Despite its potential, challenges remain in the widespread adoption of Sodium 7-chloroperfluoroheptanoate. Regulatory hurdles, cost of production, and the need for further toxicological studies are among the key barriers that need to be addressed. Future research directions may include the development of greener synthesis methods, detailed mechanistic studies of its biological interactions, and large-scale efficacy trials in various applications.

In conclusion, Sodium 7-chloroperfluoroheptanoate represents a fascinating area of research with significant potential across multiple disciplines. As studies continue to uncover its properties and applications, it is likely to play an increasingly important role in both scientific and industrial contexts. This brief underscores the importance of ongoing research and collaboration to fully realize the benefits of this compound while addressing its challenges.